Cas no 13070-03-6 (2,5-Pyrrolidinedithione)

2,5-Pyrrolidinedithione is a heterocyclic organic compound featuring a five-membered ring structure with two sulfur atoms at the 2 and 5 positions. This dithione derivative is notable for its role as a versatile intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and coordination chemistry applications. Its electron-deficient structure makes it a useful ligand for metal complexes, facilitating catalytic and material science research. The compound’s stability and reactivity under controlled conditions allow for precise functionalization, enabling its use in pharmaceuticals, agrochemicals, and advanced material development. Its distinct chemical properties contribute to its utility in specialized synthetic pathways.

2,5-Pyrrolidinedithione structure

Product Name:2,5-Pyrrolidinedithione

CAS No:13070-03-6

MF:C₄H₅NS₂

MW:131.21919798851

MDL:MFCD12923835

CID:1104350

PubChem ID:15562612

Update Time:2025-05-28

2,5-Pyrrolidinedithione Chemical and Physical Properties

Names and Identifiers

- 2,5-Pyrrolidinedithione
- pyrrolidine-2,5-dithione
- DTXSID50574261
- MFCD12923835
- N13284
- AKOS027461191
- 13070-03-6
- SCHEMBL211975
- CS-0444391
- MDL： MFCD12923835
- Inchi： 1S/C4H5NS2/c6-3-1-2-4(7)5-3/h1-2H2,(H,5,6,7)
- InChI Key： MUXZKVJISOKIEW-UHFFFAOYSA-N
- SMILES： S=C1CCC(N1)=S

Computed Properties

Exact Mass: 130.98634151g/mol
Monoisotopic Mass: 130.98634151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 76.2Å²

2,5-Pyrrolidinedithione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109008557-250mg	Pyrrolidine-2,5-dithione	13070-03-6	97%	250mg	$277.20	2022-04-03
Alichem	A109008557-1g	Pyrrolidine-2,5-dithione	13070-03-6	97%	1g	$768.32	2022-04-03
Chemenu	CM243902-1g	Pyrrolidine-2,5-dithione	13070-03-6	97%	1g	$733	2021-08-04
Chemenu	CM243902-1g	Pyrrolidine-2,5-dithione	13070-03-6	97%	1g	$585	2024-08-02
eNovation Chemicals LLC	D509817-1g	2,5-Pyrrolidinedithione	13070-03-6	97%	1g	$430	2024-07-28
eNovation Chemicals LLC	D509817-5g	2,5-Pyrrolidinedithione	13070-03-6	97%	5g	$1250	2024-07-28
eNovation Chemicals LLC	D509817-2g	2,5-Pyrrolidinedithione	13070-03-6	97%	2g	$650	2024-07-28
eNovation Chemicals LLC	D509817-10g	2,5-Pyrrolidinedithione	13070-03-6	97%	10g	$2190	2024-07-28
Cooke Chemical	BD3739548-1g	Pyrrolidine-2,5-dithione	13070-03-6	97%	1g	RMB 3040.80	2025-02-20
A2B Chem LLC	AA39770-1g	2,5-Pyrrolidinedithione	13070-03-6	95.00%	1g	$532.00	2024-04-20

2,5-Pyrrolidinedithione Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 2,5-Pyrrolidinedithione

2,5-Pyrrolidinedithione: A Comprehensive Overview of Its Properties and Applications

The compound 2,5-Pyrrolidinedithione (CAS NO 13070-03-6) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical sciences. Known for its unique structural properties and diverse applications, this compound has emerged as an important player in both academic research and industrial development.

2,5-Pyrrolidinedithione belongs to the class of thiadiazoles, specifically a five-membered ring structure with two sulfur atoms. Its molecular formula is C4H6N2S2, and it is recognized for its stability under various chemical conditions. The compound has been extensively studied for its potential applications in pharmaceuticals, agriculture, and biotechnology.

One of the key features of 2,5-Pyrrolidinedithione is its ability to act as a building block for the synthesis of more complex molecules. Its versatile reactivity has made it a valuable intermediate in the development of antibiotics, antifungals, and other bioactive compounds. Recent studies have highlighted its role in the creation of novel drug candidates, particularly in the treatment of infectious diseases.

Another significant aspect of 2,5-Pyrrolidinedithione is its use as a protective agent in organic synthesis. Its ability to stabilize reactive intermediates has made it an essential tool in the synthesis of heterocyclic compounds, which are widely used in drug discovery. This property has been leveraged in the development of catalytic cycles and enzymatic processes, enhancing the efficiency of chemical reactions.

Recent advancements in the field have also explored the potential of 2,5-Pyrrolidinedithione in biodegradable polymers. Its incorporation into polymer structures has been shown to improve mechanical properties while maintaining biocompatibility. This makes it a promising candidate for applications in tissue engineering and drug delivery systems.

Moreover, 2,5-Pyrrolidinedithione has been investigated for its role in nanotechnology. Its ability to form stable nanoparticles has opened up new avenues in the delivery of therapeutic agents directly to target sites. This approach has shown remarkable potential in enhancing the efficacy of chemotherapy and reducing side effects.

Despite its wide-ranging applications, 2,5-Pyrrolidinedithione is not without challenges. Its synthesis requires careful control over reaction conditions to ensure purity and avoid by-products. Ongoing research is focused on optimizing the synthetic routes and improving the scalability of production.

Recent studies have also explored the potential environmental impact of 2,5-Pyrrolidinedithione. Its biodegradability and low toxicity make it a suitable candidate for eco-friendly applications. However, further research is needed to fully understand its long-term effects on natural ecosystems.

In conclusion, 2,5-Pyrrolidinedithione (CAS NO 13070-03-6) stands as a testament to the versatility of organosulfur compounds in modern biomedical research. Its applications span drug discovery, polymer science, and nanotechnology, making it an indispensable tool for scientists and researchers. As our understanding of its properties continues to grow, so too will its role in shaping the future of medicine and technology.